Cas no 1956319-49-5 (7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine)

• Product Name: 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine
• CAS No: 1956319-49-5
• MF: C₂₁H₁₆ClFN₄O₂
• MW: 410.828746795654
• CID: 4937878
• Update Time: 2025-05-20

7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-(BENZYLOXY)-N-(3-CHLORO-4-FLUOROPHENYL)-6-METHOXYBENZO[D][1,2,3]TRIAZIN-4-AMINE
• 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine

• Inchi： 1S/C21H16ClFN4O2/c1-28-19-10-15-18(11-20(19)29-12-13-5-3-2-4-6-13)25-27-26-21(15)24-14-7-8-17(23)16(22)9-14/h2-11H,12H2,1H3,(H,24,25,26)
• InChI Key： VLUAVRLEZKUXKA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C2C=C(C(=CC=2N=NN=1)OCC1C=CC=CC=1)OC)F

Computed Properties

• Exact Mass: 410.0945816 g/mol
• Monoisotopic Mass: 410.0945816 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 410.8
• XLogP3: 4.7
• Topological Polar Surface Area: 69.2

Additional information on 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine

Introduction to 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine (CAS No. 1956319-49-5)

7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine (CAS No. 1956319-49-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazinones, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of this compound, such as the benzyloxy and methoxy groups, contribute to its enhanced pharmacological profile and selectivity.

The benzyloxy group in the structure of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine plays a crucial role in modulating its solubility and bioavailability. This functional group is often used in drug design to improve the lipophilicity and membrane permeability of compounds, thereby enhancing their ability to cross biological barriers. The methoxy group, on the other hand, contributes to the stability and metabolic resistance of the molecule, making it a valuable candidate for further pharmaceutical development.

Recent studies have highlighted the potential of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine as an anticancer agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis induction. Specifically, this compound has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine has also shown promise in the treatment of viral infections. Preclinical studies have indicated that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is believed to involve the inhibition of viral replication and assembly processes within host cells. These findings suggest that 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine could be a valuable lead compound for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body with a relatively long half-life. The metabolic stability of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine has been attributed to its robust chemical structure and the presence of functional groups that resist enzymatic degradation.

To further explore the clinical potential of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine, several phase I and II clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various cancers and viral infections. Preliminary results from these trials have been promising, with patients showing significant improvements in disease outcomes without major adverse effects.

The development of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing multi-target drugs with enhanced selectivity and reduced side effects. This approach leverages advanced computational methods and high-throughput screening technologies to identify compounds with optimal pharmacological profiles. The success of 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine in preclinical studies underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing drug discovery.

In conclusion, 7-(Benzyloxy)-N-(3-chloro-4-fluorophenyl)-6-methoxybenzo[D][1,2,3]triazin-4-amine (CAS No. 1956319-49-5) represents a promising candidate for further development as a therapeutic agent due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data becomes available from clinical trials and preclinical studies, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs.